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Compound of Interest |

Compound Name: 3'-Chlorobiphenyl-4-boronic acid
CAS No.: 1025496-32-5
Cat. No.: B3045168

Urgent Safety Directive: DO NOT dispose of this compound down the drain. DO NOT mix with
non-halogenated waste streams. DO NOT dispose of as general trash.

This compound contains a chlorine substituent on a biphenyl ring. Consequently, it must be
managed as Halogenated Chemical Waste. Improper disposal risks the formation of persistent
organic pollutants (POPSs) or the release of toxic chlorobiphenyls into the water table.

Chemical Profile & Hazard Identification

Before initiating disposal, you must understand the chemical nature of the waste to ensure
compatibility with waste streams.
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Parameter

Data

Operational Implication

Chemical Name

3'-Chlorobiphenyl-4-boronic

acid

Halogenated: Requires high-
temperature incineration with

scrubbing.

CAS Number

214907-29-8

Use for waste manifesting and

inventory tracking.

Physical State

Solid (Powder)

Dust generation risk during

transfer.

Key Hazards

Irritant (Skin/Eye/Resp), Acute
Toxicity

PPE Mandatory: Nitrile gloves,

safety glasses, lab coat.

Reactivity

Boronic acid moiety

Acid Sensitive: May undergo
protodeboronation in strong
acid, releasing 3-

chlorobiphenyl.

The "Why" Behind the Protocol (Expertise & Causality)

» Halogenation Factor: The presence of the Chlorine atom (Cl) is the critical disposal

determinant. If incinerated in a standard facility without acid gas scrubbers, chlorinated

aromatics can form dioxins and furans. Therefore, this waste must be tagged specifically as

"Halogenated" to ensure it is routed to a facility capable of handling these byproducts.

e **Prot

 To cite this document: BenchChem. [Proper Disposal Procedures: 3'-Chlorobiphenyl-4-
boronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045168#3-chlorobiphenyl-4-boronic-acid-proper-

disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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